Cas no 500878-94-4 (3-(1,4-diazepan-1-yl)methylbenzonitrile)

• Product Name: 3-(1,4-diazepan-1-yl)methylbenzonitrile
• CAS No: 500878-94-4
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD09736257
• CID: 5225974
• PubChem ID: 428880
• Update Time: 2026-03-07

3-(1,4-diazepan-1-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-diazepan-1-ylmethyl)benzonitrile
• 3-(1,4-diazepan-1-yl)methylbenzonitrile

• MDL： MFCD09736257
• Inchi： 1S/C13H17N3/c14-10-12-3-1-4-13(9-12)11-16-7-2-5-15-6-8-16/h1,3-4,9,15H,2,5-8,11H2
• InChI Key： LENWKBDZQDPQAC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CN2CCCNCC2)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(1,4-diazepan-1-yl)methylbenzonitrile

3-(1,4-Diazepan-1-yl)methylbenzonitrile (CAS No. 500878-94-4): A Comprehensive Overview

3-(1,4-Diazepan-1-yl)methylbenzonitrile (CAS No. 500878-94-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a detailed and comprehensive overview of 3-(1,4-diazepan-1-yl)methylbenzonitrile, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-(1,4-Diazepan-1-yl)methylbenzonitrile is a derivative of benzonitrile with a diazepane ring attached to the benzene ring via a methyl group. The molecular formula of this compound is C₁₂H₁₅N₃, and it has a molecular weight of 201.26 g/mol. The presence of the diazepane ring imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The compound is typically synthesized through a multi-step process involving the reaction of 3-cyanobenzyl chloride with 1,4-diazepane. The resulting product is a colorless solid with a melting point ranging from 95 to 97°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of 3-(1,4-diazepan-1-yl)methylbenzonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the nucleophilic substitution reaction between 3-cyanobenzyl chloride and 1,4-diazepane in the presence of a base such as potassium carbonate or triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

An alternative approach involves the use of palladium-catalyzed coupling reactions. For instance, the Sonogashira coupling between 3-bromobenzonitrile and 1-(prop-2-ynyl)-1,4-diazepane can produce 3-(1,4-diazepan-1-yl)methylbenzonitrile. This method offers high regioselectivity and can be performed under mild conditions, making it suitable for large-scale synthesis.

Biological Activities

3-(1,4-Diazepan-1-yl)methylbenzonitrile has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated microglial cells.

In addition to its anti-inflammatory properties, 3-(1,4-diazepan-1-yl)methylbenzonitrile has been found to possess neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Studies have shown that it can reduce oxidative stress and prevent neuronal cell death by modulating intracellular signaling pathways involved in apoptosis.

Clinical Applications and Research Advancements

The potential therapeutic applications of 3-(1,4-diazepan-1-yl)methylbenzonitrile are currently being explored in various preclinical studies. One area of focus is its use as a potential treatment for neuroinflammatory conditions. Preclinical trials have shown promising results in reducing inflammation and improving cognitive function in animal models of AD.

In addition to neuroinflammatory disorders, there is growing interest in evaluating the compound's efficacy in treating other CNS-related conditions such as anxiety disorders and depression. Preliminary studies have indicated that 3-(1,4-diazepan-1-yl)methylbenzonitrile may have anxiolytic and antidepressant properties due to its ability to modulate serotonin and dopamine neurotransmitter systems.

Conclusion

3-(1,4-Diazepan-1-yl)methylbenzonitrile (CAS No. 500878-94-4) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in various medical conditions. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for advancing treatments for CNS disorders.